Cas no 2228479-49-8 (3-(2-methoxyethyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(2-methoxyethyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228479-49-8
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5993479
• PubChem ID: 165970627
• Update Time: 2025-07-22

3-(2-methoxyethyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)-2,2-dimethylcyclopropylmethanamine
• 2228479-49-8
• EN300-1822526
• [3-(2-methoxyethyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C9H19NO/c1-9(2)7(4-5-11-3)8(9)6-10/h7-8H,4-6,10H2,1-3H3
• InChI Key： AQDRJRGICJOSKE-UHFFFAOYSA-N
• SMILES： O(C)CCC1C(CN)C1(C)C

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-methoxyethyl)-2,2-dimethylcyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2228479-49-8 and Product Name: 3-(2-methoxyethyl)-2,2-dimethylcyclopropylmethanamine

The compound identified by the CAS number 2228479-49-8 and the product name 3-(2-methoxyethyl)-2,2-dimethylcyclopropylmethanamine represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various biochemical pathways and drug development processes. The molecular structure of this compound includes a cyclopropyl ring substituted with a 2,2-dimethyl group, an N-methylated amine functionality, and an ethyl ether side chain featuring a methoxy substituent. Such structural motifs are often explored for their ability to modulate biological activity, making this compound a subject of extensive investigation.

In recent years, the pharmaceutical industry has seen a surge in the exploration of novel heterocyclic compounds that exhibit diverse biological activities. The cyclopropyl ring, a three-membered carbon structure, is particularly notable for its rigid conformation and its ability to interact with biological targets in unique ways. The presence of the dimethyl groups on the cyclopropyl ring not only contributes to the steric properties of the molecule but also influences its electronic distribution, which can be leveraged to enhance binding affinity to specific receptors or enzymes. This structural feature has been widely studied in the development of kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and other therapeutic agents.

The amine functionality at the nitrogen position is another critical aspect of this compound. Amines are well-known for their role as pharmacophores in many active pharmaceutical ingredients (APIs). The specific configuration of the N-methylated amine in this compound can influence its solubility, metabolic stability, and overall pharmacokinetic profile. This makes it an attractive candidate for further optimization in drug discovery programs. Additionally, the presence of an ethyl ether side chain with a methoxy substituent adds another layer of complexity to the molecule's interactions with biological systems. Ethers have been shown to enhance membrane permeability and improve oral bioavailability, which are crucial factors in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before they are synthesized in the laboratory. Molecular docking studies have been particularly useful in understanding how this compound might interact with target proteins. For instance, simulations have suggested that the cyclopropyl ring could engage in hydrophobic interactions with pockets on enzymes such as kinases or proteases. Meanwhile, the amine and ether functionalities could form hydrogen bonds or participate in other non-covalent interactions that stabilize binding.

Moreover, green chemistry principles have guided much of the research into developing sustainable synthetic routes for this type of compound. Researchers have explored catalytic methods that minimize waste and energy consumption while maintaining high yields. Transition metal-catalyzed reactions have been particularly effective in constructing complex cyclic structures like the one found in this compound. These methods not only improve efficiency but also align with regulatory requirements for environmentally friendly processes.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and specialty chemicals. The unique structural features make it a versatile building block for synthesizing more complex molecules that could exhibit novel properties. For example, derivatives of this compound might be developed as intermediates for pesticides or herbicides that target specific biological pathways in plants or pests.

In conclusion, the compound with CAS No. 2228479-49-8 and product name 3-(2-methoxyethyl)-2,2-dimethylcyclopropylmethanamine represents a promising candidate for further research and development. Its structural complexity and functional diversity offer numerous opportunities for exploring new therapeutic interventions and industrial applications. As research continues to uncover more about its properties and potential uses, it is likely that this compound will play an increasingly important role in both academic and industrial settings.